Cas no 1705247-16-0 (N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea)

• Product Name: N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea
• CAS No: 1705247-16-0
• MF: C₁₇H₁₃Cl₂N₃OS
• MW: 378.275620222092
• CID: 5367310
• PubChem ID: 86265106
• Update Time: 2025-06-08

N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea
• 1-(3,4-dichlorophenyl)-3-[(5-thiophen-3-ylpyridin-3-yl)methyl]urea
• 3-(3,4-dichlorophenyl)-1-{[5-(thiophen-3-yl)pyridin-3-yl]methyl}urea
• 1-(3,4-dichlorophenyl)-3-((5-(thiophen-3-yl)pyridin-3-yl)methyl)urea
• AKOS024571028
• F6471-6345
• 1705247-16-0

• Inchi： 1S/C17H13Cl2N3OS/c18-15-2-1-14(6-16(15)19)22-17(23)21-8-11-5-13(9-20-7-11)12-3-4-24-10-12/h1-7,9-10H,8H2,(H2,21,22,23)
• InChI Key： GFRQBEDMMGFKDD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NCC1C=NC=C(C2=CSC=C2)C=1)=O)Cl

Computed Properties

• Exact Mass: 377.0156386g/mol
• Monoisotopic Mass: 377.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea

Recent Advances in the Study of N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea (CAS: 1705247-16-0)

The compound N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea (CAS: 1705247-16-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of the compound. These efforts have been complemented by computational modeling studies to predict its binding affinity and interactions with target proteins, providing valuable insights for further optimization.

The biological activity of N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea has been investigated in various in vitro and in vivo models. Preliminary results indicate that the compound exhibits potent inhibitory effects on specific kinase targets, which are implicated in several pathological conditions, including cancer and inflammatory diseases. Notably, the compound has shown promising selectivity profiles, minimizing off-target effects and enhancing its potential as a therapeutic agent. Further studies are underway to validate these findings and explore its efficacy in more complex disease models.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential as an anti-inflammatory agent. Mechanistic studies have revealed that N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea modulates key signaling pathways involved in inflammation, such as the NF-κB and MAPK pathways. These findings suggest that the compound could be developed as a novel treatment for chronic inflammatory disorders, although additional preclinical studies are required to confirm its safety and efficacy.

The pharmacokinetic and pharmacodynamic properties of N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea have also been a focus of recent investigations. Studies have demonstrated favorable absorption and distribution profiles, with the compound exhibiting good bioavailability and tissue penetration. However, challenges related to metabolic stability and clearance rates have been identified, prompting further structural modifications to improve its drug-like properties. These efforts are critical for advancing the compound through the drug development pipeline.

In conclusion, N-(3,4-Dichlorophenyl)-N′-[[5-(3-thienyl)-3-pyridinyl]methyl]urea (CAS: 1705247-16-0) represents a promising candidate for therapeutic development, with demonstrated activity against kinase targets and inflammatory pathways. Ongoing research aims to address the remaining challenges and optimize its pharmacological profile for clinical applications. The compound's unique structural features and biological activities make it a valuable subject for further investigation in the field of chemical biology and medicinal chemistry.